C.I.Disperse Blue 95

Specification

• CAS No.: 12235-97-1
• Molecular Formula: C16H18N6O4S
• Molecular Weight: 0

Introduction

Chemical Identity and Properties

C.I.Disperse Blue 95 belongs to the anthraquinone class of disperse dyes, which are non-ionic colorants designed for dyeing hydrophobic fibers. The compound's identification parameters are as follows:

Parameter	Specification
CAS Registry Number	12235-97-1
Molecular Structure	Anthraquinone-based
Molecular Formula	C₁₅H₁₂N₂O₄
Molecular Weight	284.27
Color	Brilliant blue

The chemical is also known by several trade names in the industry, including Dispersion Blue VP 250, Hostatherm Blue HBL, Samaron Blue HBL, and Terasil Blue GR. It is characterized by its brilliant blue hue and specific affinity for synthetic fibers, particularly polyester.

Performance Characteristics

C.I.Disperse Blue 95 demonstrates excellent colorfastness properties, making it suitable for applications where durability and color retention are critical. The dye's performance has been standardized according to international testing protocols with the following results:

Standard	Ironing Fastness	Light Fastness	Perspiration Fastness	Washing Fastness
Fading	4-5	5-6	5	4-5
Stain	3-4	-	5	3-4

Source: World Dye Variety

These ratings indicate exceptional performance particularly in light fastness (5-6 on a scale where 8 is maximum) and perspiration fastness (5), demonstrating the dye's stability under various environmental conditions. The high ratings for ironing fastness and washing fastness further confirm its suitability for textiles that undergo regular cleaning and pressing operations.

Application Methodology

Dyeing Mechanisms

Like other disperse dyes, C.I.Disperse Blue 95 functions through a unique dyeing mechanism particularly suited to synthetic fibers. The process involves:

• Dispersion of the dye particles in the dyebath using appropriate dispersing agents

• Limited dissolution of dye molecules in the aqueous medium

• Adsorption of dissolved dye molecules onto fiber surfaces

• Diffusion of dye molecules into the amorphous regions of the fiber as these regions expand at elevated temperatures

• Permanent fixation as the fiber structure contracts upon cooling, effectively trapping the dye molecules within the polymer matrix

Application Methods

C.I.Disperse Blue 95 can be applied through several industrial dyeing methods:

• High-temperature (HT) dyeing processes (120-130°C)

• Thermosol methods for continuous dyeing operations

• Carrier-assisted dyeing at lower temperatures

• Atmospheric pressure dyeing for heat-sensitive materials

The selection of the appropriate method depends on the specific fiber type, equipment availability, and desired color depth and fastness requirements.

Technical Performance Specifications

Technical applications of C.I.Disperse Blue 95 typically require adherence to specific process parameters for optimal results:

Parameter	Recommended Range
Dyeing pH	4-6
Thermosol Suitability	Suitable
High-Temperature Suitability	Very suitable
Recommended OWF (On Weight of Fiber)	3.0%
Cotton Fabric Color Stain	4-5

Source: Adapted from similar disperse blue dye specifications

These parameters provide guidance for textile processors in establishing appropriate dyeing protocols to achieve consistent, high-quality coloration results.

Industrial Applications and Use Cases

C.I.Disperse Blue 95 finds application in numerous industrial contexts:

• Dyeing of polyester fabrics for apparel and home textiles

• Coloration of polyester blends, particularly polyester/cotton mixtures

• Specialized applications in automotive interior textiles

• Dyeing of thermoplastic materials

• Potential application in high-performance technical textiles requiring excellent light fastness

The compound's versatility makes it particularly valuable in applications where a brilliant blue shade with excellent fastness properties is required.

Future Research and Development Directions

Based on industry trends and existing research gaps, several areas warrant further investigation regarding C.I.Disperse Blue 95:

• Comprehensive toxicological profile establishment

• Environmental fate and ecotoxicity assessment

• Enhanced application methods for reducing water and energy consumption

• Formulation improvements for increased dye uptake efficiency

• Development of specialized variants for emerging technical textile applications

Such research would contribute to more sustainable and efficient use of this important industrial colorant.